Cas no 1255637-89-8 (4-(3-Methoxyphenyl)pyridine-2-carboxylic acid)

• Product Name: 4-(3-Methoxyphenyl)pyridine-2-carboxylic acid
• CAS No: 1255637-89-8
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD09027592
• CID: 1004493
• PubChem ID: 53222780
• Update Time: 2025-04-20

4-(3-Methoxyphenyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methoxyphenyl)pyridine-2-carboxylic acid
• 4-(3-Methoxyphenyl)picolinicacid
• 4-(3-Methoxyphenyl)picolinic acid
• 1255637-89-8
• AKOS022545261
• MFCD09027592
• TS-03264

• MDL： MFCD09027592
• Inchi： 1S/C13H11NO3/c1-17-11-4-2-3-9(7-11)10-5-6-14-12(8-10)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： WYAMUUQZZQEKJB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=CN=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 428.5±35.0 °C at 760 mmHg
• Flash Point: 213.0±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(3-Methoxyphenyl)pyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines